Cas no 2102414-94-6 (2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile)
2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile
- (2Z)-2-(1-ethylsulfonylpiperidin-3-ylidene)acetonitrile
- 2102414-94-6
- CS-0184186
- P17438
- MFCD30723488
- AKOS037644593
- AS-54047
-
- MDL: MFCD30723488
- Inchi: 1S/C9H14N2O2S/c1-2-14(12,13)11-7-3-4-9(8-11)5-6-10/h5H,2-4,7-8H2,1H3/b9-5+
- InChI Key: DZVKGVSLQFEBET-WEVVVXLNSA-N
- SMILES: C(#N)/C=C1\CCCN(S(=O)(=O)CC)C\1
Computed Properties
- Exact Mass: 214.07759887g/mol
- Monoisotopic Mass: 214.07759887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- Color/Form: No date available
- Density: No date available
- Melting Point: No date available
- Boiling Point: No date available
- Flash Point: No date available
- Vapor Pressure: No date available
2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB535833-1 g |
2-[(3Z)-1-(Ethanesulfonyl)piperidin-3-ylidene]acetonitrile; . |
2102414-94-6 | 1g |
€272.10 | 2022-07-29 | ||
| abcr | AB535833-5 g |
2-[(3Z)-1-(Ethanesulfonyl)piperidin-3-ylidene]acetonitrile; . |
2102414-94-6 | 5g |
€731.90 | 2022-07-29 | ||
| abcr | AB535833-10 g |
2-[(3Z)-1-(Ethanesulfonyl)piperidin-3-ylidene]acetonitrile; . |
2102414-94-6 | 10g |
€1,191.70 | 2022-07-29 | ||
| eNovation Chemicals LLC | D573602-1G |
2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile |
2102414-94-6 | 97% | 1g |
$190 | 2024-07-21 | |
| eNovation Chemicals LLC | D573602-5G |
2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile |
2102414-94-6 | 97% | 5g |
$540 | 2024-07-21 | |
| eNovation Chemicals LLC | D573602-10G |
2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile |
2102414-94-6 | 97% | 10g |
$900 | 2024-07-21 | |
| eNovation Chemicals LLC | D573602-25G |
2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile |
2102414-94-6 | 97% | 25g |
$1985 | 2024-07-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1254856-1g |
2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile |
2102414-94-6 | 98% | 1g |
¥2247 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1254856-5g |
2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile |
2102414-94-6 | 98% | 5g |
¥6271 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1254856-10g |
2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile |
2102414-94-6 | 98% | 10g |
¥12073 | 2023-04-14 |
2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile
Professional Introduction to Compound with CAS No. 2102414-94-6 and Product Name: 2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile
The compound with the CAS number 2102414-94-6 and the product name 2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The presence of an ethanesulfonyl group and a piperidin-3-ylidene moiety in its molecular structure suggests a high degree of versatility, making it a valuable candidate for further exploration in synthetic chemistry and medicinal chemistry.
Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The piperidine scaffold, in particular, has been extensively studied for its role in enhancing the bioavailability and pharmacological activity of various drugs. In the case of 2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile, the ethanesulfonyl substituent introduces additional functional groups that can be exploited for modulating the compound's interactions with biological targets. This dual functionality makes it an intriguing molecule for designing next-generation pharmaceuticals.
The acetonitrile moiety in the compound's name is another key feature that contributes to its chemical properties. Acetonitrile is known for its ability to act as a solvent and a protecting group in organic synthesis, which can be particularly useful in multi-step synthetic pathways. The (3Z)-configuration of the double bond further adds to the compound's complexity, suggesting potential stereochemical influences on its biological activity. These structural elements collectively make 2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile a promising candidate for further investigation.
In the realm of pharmaceutical research, the development of small-molecule inhibitors that target specific biological pathways is crucial. The compound's structural features align well with current trends in drug design, particularly in the area of enzyme inhibition. For instance, the ethanesulfonyl group can serve as a hydrogen bond acceptor or donor, facilitating interactions with protein targets. This property is particularly valuable in designing molecules that exhibit high selectivity and potency against disease-causing enzymes.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules with remarkable accuracy. The use of molecular docking simulations has become a standard tool for evaluating the potential of new compounds like 2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile. These simulations can provide insights into how the compound interacts with biological targets at the atomic level, helping to guide further optimization efforts.
The synthesis of this compound also presents an opportunity for exploring novel synthetic methodologies. The combination of an ethanesulfonyl group and a piperidine scaffold requires careful consideration during the synthetic process to ensure high yield and purity. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been employed to construct complex molecular frameworks efficiently. These synthetic strategies not only contribute to the preparation of this specific compound but also advance our understanding of broader chemical transformations.
As research continues to evolve, interdisciplinary approaches are becoming increasingly important in drug discovery. The integration of organic chemistry, computational biology, and pharmacology has led to more efficient and targeted therapeutic developments. The study of compounds like 2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile exemplifies this trend, as it bridges multiple disciplines to explore new therapeutic possibilities.
In conclusion, 2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile (CAS No. 2102414-94-6) represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its potential applications in drug discovery, make it a valuable asset for further exploration. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in developing innovative treatments for various diseases.
2102414-94-6 (2-[(3Z)-1-(ethanesulfonyl)piperidin-3-ylidene]acetonitrile) Related Products
- 2102412-13-3(2-[1-(Ethanesulfonyl)piperidin-4-ylidene]acetonitrile)
- 98079-99-3(Pyridine, 4-[2-(1,1-dioxido-2-isothiazolidinyl)ethyl]-1,2,3,6-tetrahydro-)
- 1187595-85-2(2-[1-(ethanesulfonyl)azetidin-3-ylidene]acetonitrile)
- 116043-32-4(1-BUTANESULFONAMIDE, N-2,7-OCTADIENYL-N-PENTYL-)
- 2169695-25-2(2-[1-(ethanesulfonyl)pyrrolidin-3-ylidene]acetonitrile)
- 2101302-57-0(Acetonitrile, 2-[1-(propylsulfonyl)-3-azetidinylidene]-)
- 2101302-47-8(2-(1-(Isopropylsulfonyl)azetidin-3-ylidene)acetonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)